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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed

Solvent Selection

In the pursuit of sustainable laboratory and manufacturing practices, the environmental impact

of chemical reagents is a paramount consideration. This guide provides a comparative

environmental assessment of 6-Undecanone, a common aliphatic ketone, against two greener

alternatives: Cyclopentyl Methyl Ether (CPME) and 2-Methyltetrahydrofuran (2-MeTHF). The

following sections present a summary of their environmental profiles, detailed experimental

methodologies for impact assessment, and visual representations of key processes to aid in

responsible chemical selection.

Quantitative Environmental Impact Data
The environmental fate and toxicity of a chemical are critical indicators of its potential harm to

ecosystems. The following tables summarize the available data on the aquatic toxicity,

biodegradability, and bioaccumulation potential of 6-Undecanone and its alternatives.

It is important to note that specific experimental data for 6-Undecanone is limited. Therefore,

data from a close structural analogue, a C12 branched ketone fraction, is used as a surrogate

for certain endpoints, and this is clearly indicated in the tables.

Table 1: Aquatic Toxicity Data
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Chemical Test Organism Endpoint Value Reference

6-Undecanone

(analogue: C12

branched

ketones)

Fish LC50 (96h)
1 - 5 mg/L

(estimated)
[1]

Aquatic

Invertebrates
EC50 (48h)

1 - 5 mg/L

(estimated)
[1]

Algae EC50 (72h)
1 - 5 mg/L

(estimated)
[1]

Cyclopentyl

Methyl Ether

(CPME)

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) > 220 mg/L [2][3]

Daphnia magna

(Water Flea)
EC50 (48h) 35 mg/L [2]

Algae ErC50 (72h) > 100 mg/L [4]

2-

Methyltetrahydrof

uran (2-MeTHF)

Fish LC50 (96h) > 100 mg/L [5]

Daphnia magna

(Water Flea)
EC50 (24h) > 139 mg/L [5]

Algae EC50 (72h) > 104 mg/L [5]

Table 2: Biodegradability Data
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Chemical Test Guideline Result Reference

6-Undecanone

(analogue: C12

branched ketones)

OECD 301
Not readily

biodegradable
[1]

Cyclopentyl Methyl

Ether (CPME)
Not specified

This

substance/mixture

contains no

components

considered to be

either persistent,

bioaccumulative and

toxic (PBT), or very

persistent and very

bioaccumulative

(vPvB) at levels of

0.1% or higher.

[3]

2-

Methyltetrahydrofuran

(2-MeTHF)

Not specified No data available

Table 3: Bioaccumulation Potential
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Chemical Parameter Value Interpretation Reference

6-Undecanone

(analogue: C12

branched

ketones)

Bioconcentration

Factor (BCF)
256.6

Low potential to

bioaccumulate
[1]

Cyclopentyl

Methyl Ether

(CPME)

Log Kow 1.6
Low potential for

bioaccumulation
[6]

2-

Methyltetrahydrof

uran (2-MeTHF)

Log Kow Not specified

Expected to have

low

bioaccumulation

potential based

on its structure

Experimental Protocols
The data presented above is generated using standardized experimental protocols, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

These guidelines ensure that the data is reliable and comparable across different studies and

substances.

Aquatic Toxicity Testing
Objective: To determine the concentration of a substance that is lethal to 50% of a test

population of fish (LC50) or that causes a specific sublethal effect in 50% of a population of

aquatic invertebrates (EC50) or algae (ErC50) over a defined period.

Methodology (based on OECD Guidelines 202, 203):

Test Organisms: Standardized species such as Rainbow Trout (Oncorhynchus mykiss) for

fish, Daphnia magna for invertebrates, and green algae for plants are used.

Exposure: Organisms are exposed to a series of concentrations of the test substance in a

controlled aquatic environment.
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Duration: Typically 96 hours for fish, 48 hours for invertebrates, and 72 hours for algae.

Observation: Mortality (for fish) or immobilization/inhibition of growth (for invertebrates and

algae) is recorded at regular intervals.

Data Analysis: The LC50, EC50, or ErC50 value is calculated using statistical methods.

Ready Biodegradability Testing
Objective: To assess the potential for a substance to be rapidly and completely broken down

by microorganisms in an aerobic aquatic environment.

Methodology (based on OECD Guideline 301F - Manometric Respirometry Test):

Inoculum: A mixed population of microorganisms from a source like activated sludge is

used.

Test System: The test substance is added to a mineral medium with the inoculum in a

closed respirometer.

Measurement: The consumption of oxygen by the microorganisms as they biodegrade the

substance is measured over a 28-day period.

Pass Level: A substance is considered "readily biodegradable" if it reaches at least 60% of

its theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test.[7][8]

Bioaccumulation Potential Assessment
Objective: To determine the tendency of a substance to accumulate in living organisms.

Methodology (based on Log Kow determination and BCF estimation):

Octanol-Water Partition Coefficient (Log Kow): This is a measure of a chemical's

lipophilicity. A higher Log Kow suggests a greater potential for bioaccumulation. It is

determined by measuring the distribution of the substance between n-octanol and water.

Bioconcentration Factor (BCF): This is the ratio of the concentration of a chemical in an

organism to the concentration in the surrounding water at steady state.[9] It can be
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experimentally determined using fish in a flow-through system (OECD Guideline 305) or

estimated from the Log Kow value. A BCF of less than 1000 is generally considered to

indicate a low potential for bioaccumulation.[9]

Visualizing Key Processes
To further clarify the concepts discussed, the following diagrams illustrate the synthesis of 6-
Undecanone and a general workflow for environmental risk assessment.

Hexanoic Acid

KetonizationMetal Oxide Catalyst
(e.g., MnO2, ZrO2)

High Temperature

6-Undecanone

CO2 + H2O

Click to download full resolution via product page

Synthesis of 6-Undecanone via Ketonization
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Workflow for Environmental Risk Assessment

Conclusion
Based on the available data, both Cyclopentyl Methyl Ether (CPME) and 2-

Methyltetrahydrofuran (2-MeTHF) present a more favorable environmental profile compared to

6-Undecanone, primarily due to their significantly lower aquatic toxicity. While 6-Undecanone
and its analogues are not expected to be persistent or highly bioaccumulative, their moderate

aquatic toxicity warrants careful consideration in applications where environmental release is

possible.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1294626?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/product/b1294626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers, scientists, and drug development professionals committed to green chemistry

principles, CPME and 2-MeTHF represent viable, less hazardous alternatives to aliphatic

ketones like 6-Undecanone. This guide serves as a starting point for a more detailed,

application-specific evaluation of these and other green solvents. By prioritizing chemicals with

lower environmental impact, the scientific community can contribute significantly to a more

sustainable future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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